Cas no 1805010-41-6 (4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1805010-41-6
• MF: C₈H₈F₅N₃O₃S
• MW: 321.224437713623
• CID: 4844691
• Update Time: 2025-05-21

4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C8H8F5N3O3S/c9-6(10)4-1-3(2-14)5(20(15,17)18)7(16-4)19-8(11,12)13/h1,6H,2,14H2,(H2,15,17,18)
• InChI Key： BEDIKOYLWMQRHB-UHFFFAOYSA-N
• SMILES： S(C1C(=NC(C(F)F)=CC=1CN)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• XLogP3: 0.4
• Topological Polar Surface Area: 117

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide

Introduction to 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1805010-41-6) and Its Applications in Modern Chemical Biology

4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide, identified by the CAS number 1805010-41-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the pyridine sulfonamide class, which is well-documented for its role in pharmaceutical development. The presence of multiple fluorinated substituents, including difluoromethyl and trifluoromethoxy groups, alongside an aminomethyl side chain, endows it with distinct physicochemical properties that make it a promising candidate for various biochemical applications.

The structural composition of 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide is meticulously designed to enhance its interaction with biological targets. The pyridine core is a well-known pharmacophore that frequently appears in active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and coordinate with metal ions. The sulfonamide moiety, located at the 3-position of the pyridine ring, further enhances its solubility and binding affinity. This combination of features positions the compound as a versatile tool for drug discovery and molecular biology research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide with various biological targets. Studies suggest that the compound exhibits potent activity against enzymes involved in cancer metabolism, such as glycolytic enzymes and fatty acid synthases. The fluorinated substituents are particularly crucial in modulating enzyme selectivity, thereby reducing off-target effects. This has opened up new avenues for developing targeted therapies that leverage the unique properties of this compound.

In addition to its potential in oncology, 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide has shown promise in the treatment of infectious diseases. The sulfonamide group is known for its antimicrobial properties, and the presence of fluorine atoms enhances this effect by improving bacterial resistance profiles. Preliminary studies have demonstrated its efficacy against Gram-negative bacteria, making it a valuable candidate for novel antibiotics. The aminomethyl side chain also allows for further derivatization, enabling the creation of libraries of analogs with tailored biological activities.

The synthesis of 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have made it possible to construct this complex molecule with high efficiency. These advancements not only facilitate the production of the compound but also inspire new synthetic strategies for other fluorinated heterocycles.

The pharmacokinetic properties of 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide are another area of active investigation. Fluorinated compounds often exhibit improved metabolic stability and bioavailability, which are critical factors for drug efficacy. Preliminary pharmacokinetic studies indicate that this compound has a favorable half-life and distribution profile when administered orally or intravenously. These findings support its potential as a lead compound for further development into a therapeutic agent.

As research in chemical biology continues to evolve, compounds like 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide will play an increasingly important role in understanding complex biological systems and developing innovative treatments for human diseases. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of promising candidates like this one. By leveraging computational tools alongside traditional experimental approaches, researchers can more efficiently explore the vast chemical space and uncover novel therapeutic opportunities.

In conclusion, 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1805010-41-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, make it a valuable asset in the quest for new treatments across multiple therapeutic areas. As our understanding of biological processes continues to deepen, compounds like this will undoubtedly contribute to groundbreaking discoveries that improve human health.